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An In-depth Technical Guide on the Physical and Chemical Properties of Hexanitrostilbene
(HNS)

Introduction

2,2',4,4',6,6'-Hexanitrostilbene (HNS), also known by the identifier JD-X, is a heat-resistant high
explosive organic compound with the chemical formula [(O2N)3sCeéH2CH]2.[1] It is a yellow-
orange crystalline solid recognized for its remarkable thermal stability and insensitivity to
impact, friction, and electrostatic discharge compared to other high explosives like TNT.[1][2][3]
Developed in the 1960s, HNS has become a critical material in applications requiring reliable
performance under extreme temperature conditions, such as in aerospace devices, space
missions, and specialized military ordnance.[2][4] Its unique properties also make it suitable for
use in exploding foil initiators (EFI) and as a crystal habit modifier for TNT castings.[2][5][6]

This technical guide provides a comprehensive overview of the core physical and chemical
properties of HNS, detailed experimental protocols for its characterization, and a summary of
its synthesis. The information is intended for researchers, scientists, and professionals in
energetic materials and related fields.

General and Molecular Properties

HNS is a symmetrical molecule consisting of two trinitrophenyl groups joined by an ethylene
bridge.[1] Its high density of nitro groups contributes to its energetic nature, while the stable
stilbene backbone is responsible for its high thermal stability.
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Table 1: General and Molecular Properties of HNS

Property Value

1,1'-[(E)-Ethane-1,2-
IUPAC Name diyl]bis(2,4,6-
trinitrobenzene)

Reference(s)

[1]

JD-X, 1,2-bis-(2,4,6-
trinitrophenyl)-ethylene

Other Names

[1]

CAS Number 20062-22-0 [11[7]
Molecular Formula C14HsN60O12 [11[81I9]
Molar Mass 450.23 g/mol [111819]

Yellow to orange crystalline

Appearance
powder

[1](7]

| Elemental Composition | C: 37.35%, H: 1.34%, N: 18.67%, O: 42.64% |[10] |

2,4,6-Trinitrophenyl Group (-CH=CH-)

Hexanitrostilbene (HNS) Logical Structure

Ethene Bridge

2,4,6-Trinitrophenyl Group

Click to download full resolution via product page

Caption: Logical structure of the HNS molecule.

Physical Properties

The physical properties of HNS, particularly its high melting point and low solubility in common

solvents, underscore its stability. These characteristics are highly dependent on the crystalline

form (e.g., HNS-I, HNS-II) and particle size, which are controlled by the synthesis and

recrystallization processes.[2][11]
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Table 2: Physical Properties of HNS

Property Value Reference(s)
Density 1.70 - 1.74 glcm? [1][2][12]
_ _ 316 - 319 °C (601 - 606 °F;
Melting Point [L1[71112][13]
589 - 592 K)
Bulk Density 0.2-0.5g/mL [7]
N 10 - 20 m?/g (typical for some
Specific Surface Area (SSA) [71[14]
grades)
Solubility (at 25 °C)
Butyrolactone, DMF, DMSO, Slightly soluble (0.1 - 5 g/100 (115]
NMP mL)
Acetonitrile 0.1 mg/mL [16]

| Hansen Solubility Parameters (MPat/?) | $D=18.6, 6P=13.5, 6H=6.1 |[15][17] |

Chemical Properties and Stability

HNS is renowned for its chemical inertness and high thermal stability, being able to withstand

temperatures up to 325°C.[2] However, it is reactive under specific conditions.

o Thermal Stability: The thermal decomposition of HNS has been studied extensively and can

occur in either the solid or liquid phase, depending on the heating rate.[18] Slower heating

rates promote a solid-phase reaction.[18] Recrystallization from organic solvents generally

yields a product with better thermal stability than material recrystallized from nitric acid.[2]

[11]

e Reactivity: HNS is an oxidizing agent and can undergo vigorous, detonative reactions when

mixed with reducing agents like hydrides, sulfides, and nitrides.[9][19] It is also known to be

unstable in the presence of strong bases, such as sodium hydroxide (NaOH) or potassium

hydroxide (KOH), and may explode even in aqueous or organic solvents.[8][9][19]
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o Compatibility: Studies have reported on the compatibility of HNS with other energetic

materials. For instance, its compatibility with RDX has been evaluated by aging sandwiched

pellets at elevated temperatures.[2]

o Photodecomposition: HNS is subject to degradation upon exposure to UV radiation.[20][21]

Photolysis can lead to the formation of various compounds, including 1,3,5-trinitrobenzene
and 2,4,6-trinitrobenzaldehyde.[21]

Table 3: Chemical Stability of HNS

Property

Decomposition Temperature

Value

Can withstand up to 325°C

Reference(s)

[2]

Vacuum Stability at 260°C

During first 20 minutes

< 2.0 mL/g

[7]

During additional 2 hours

< 1.0 mL/g/h

[7]

| Incompatibilities | Reducing agents, strong bases (NaOH, KOH) [[8][9][19] |

Explosive Properties

Despite its insensitivity, HNS is a powerful explosive. Its performance is valued in applications

where safety and stability are paramount. The sensitivity of HNS is significantly influenced by

its physical characteristics, such as specific surface area (SSA), particle morphology, and

pressed density.[14][22]

Table 4: Explosive Properties of HNS

Property Value Reference(s)
Detonation Velocity ~7000 m/s [1][13]

Heat of Detonation 4 kJlg [1]

Shock Sensitivity Low [1][13]

Friction Sensitivity Low [1][13]
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| Electrostatic Spark Sensitivity | Practically insensitive |[2][3] |

Synthesis and Purification

The most common method for producing HNS is through the oxidative coupling of 2,4,6-
trinitrotoluene (TNT) using a sodium hypochlorite solution.[1][8] This process, known as the
Shipp process, can be performed in one or two stages.[2][4][8]
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HNS Synthesis Workflow (Shipp Process)

Sodium Hypochlorite
(NaOcCl)

Solvent
(e.g., THF/Methanol)

2,4,6-Trinitrotoluene
(TNT)

Yields ~40-56%

Washing & Recrystallization

Oxidative Coupling Reaction Purification High Purity HNS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673324#physical-and-chemical-properties-of-hns-
material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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